Cas no 2137685-75-5 (1-Propanone, 2-amino-1-cyclopropyl-3,3,3-trifluoro-)

• Product Name: 1-Propanone, 2-amino-1-cyclopropyl-3,3,3-trifluoro-
• CAS No: 2137685-75-5
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• CID: 5293109
• Update Time: 2025-10-30

1-Propanone, 2-amino-1-cyclopropyl-3,3,3-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-amino-1-cyclopropyl-3,3,3-trifluoro-

• Inchi： 1S/C6H8F3NO/c7-6(8,9)5(10)4(11)3-1-2-3/h3,5H,1-2,10H2
• InChI Key： LNLPWKITZFESLD-UHFFFAOYSA-N
• SMILES： C(C1CC1)(=O)C(N)C(F)(F)F

Additional information on 1-Propanone, 2-amino-1-cyclopropyl-3,3,3-trifluoro-

Comprehensive Overview of 1-Propanone, 2-amino-1-cyclopropyl-3,3,3-trifluoro- (CAS No. 2137685-75-5)

The compound 1-Propanone, 2-amino-1-cyclopropyl-3,3,3-trifluoro- (CAS No. 2137685-75-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 2-amino-1-cyclopropyl-3,3,3-trifluoro-1-propanone is its role in structure-activity relationship (SAR) studies. The presence of the amino and trifluoromethyl groups allows for fine-tuning of electronic and steric properties, which is critical in optimizing drug efficacy. Recent publications highlight its use in the design of small-molecule therapeutics targeting metabolic disorders and inflammatory diseases. This aligns with current trends in precision medicine, where tailored molecular designs are essential.

From a synthetic chemistry perspective, CAS No. 2137685-75-5 is often discussed in the context of green chemistry and sustainable synthesis. The demand for eco-friendly synthetic routes has led to innovations in catalytic methods for producing such intermediates. For instance, researchers are investigating organocatalysis and flow chemistry techniques to improve yield and reduce waste. These advancements resonate with the broader scientific community's focus on environmentally benign processes.

Another hot topic linked to this compound is its potential in crop protection. The trifluoro moiety is known to enhance the bioavailability and stability of agrochemicals, making 1-Propanone, 2-amino-1-cyclopropyl-3,3,3-trifluoro- a candidate for developing next-generation pesticides and herbicides. With the global push toward sustainable agriculture, this application is particularly relevant to address food security challenges.

Analytical characterization of 2137685-75-5 is another area of interest. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its structure and purity. These methods are critical for ensuring reproducibility in research, a topic frequently searched by professionals in the field. The compound's spectral data is often shared in open-access databases to facilitate collaborative research.

In summary, 1-Propanone, 2-amino-1-cyclopropyl-3,3,3-trifluoro- (CAS No. 2137685-75-5) is a versatile building block with broad applications in drug discovery, agrochemical development, and material science. Its relevance to contemporary research themes like green chemistry and precision medicine ensures its continued prominence in scientific literature. As innovation in synthetic methodologies progresses, this compound is poised to play an even greater role in addressing global health and environmental challenges.